1-Methyl-4-(2-propoxybenzamido)-3-propyl-1H-pyrazole-5-carboxamide
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Overview
Description
“1-Methyl-4-(2-propoxybenzamido)-3-propyl-1H-pyrazole-5-carboxamide” is an organic compound with the molecular formula C18H24N4O3 and a molecular weight of 344.41 .
Molecular Structure Analysis
The molecular structure of “this compound” can be characterized by various techniques such as 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction . Density functional theory (DFT) can be used to study the molecular electrostatic potential and frontier molecular orbitals of the compound .Scientific Research Applications
Chemistry of Heterocyclic Compounds
Heterocyclic compounds, including pyrazole derivatives, are valuable in synthesizing a wide range of heterocyclic compounds due to their reactivity and versatility. These compounds serve as building blocks for creating pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, spiropyrans, and other significant chemical entities. Their unique reactivity under mild reaction conditions is crucial for generating versatile cynomethylene dyes from precursors like amines, α-aminocarboxylic acids, phenols, and malononitriles. This demonstrates the compound's potential in heterocyclic and dyes synthesis, suggesting applications in developing new chemical entities and materials (Gomaa & Ali, 2020).
Medicinal Chemistry of Pyrazoles
Pyrazoles, including methyl-substituted variants, are recognized for their broad spectrum of biological activities, serving as potent medicinal scaffolds. They are extensively researched in medicinal chemistry for their potential in drug development due to their efficacy and potential for combating microbial resistance. This underlines the role of pyrazole derivatives in creating new leads for pharmaceuticals, highlighting their significance in developing treatments for various diseases (Sharma et al., 2021).
Applications in Anticancer Research
The synthesis and bioevaluation of pyrazoline derivatives by different methods have indicated their significant potential in anticancer activity. The strategic synthesis of these compounds, facilitated by modern techniques such as microwave conditions, allows for the efficient exploration of their biological activities. This suggests the potential of closely related compounds in cancer research, providing a foundation for developing new therapeutic agents (Sheetal et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
2-methyl-4-[(2-propoxybenzoyl)amino]-5-propylpyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O3/c1-4-8-13-15(16(17(19)23)22(3)21-13)20-18(24)12-9-6-7-10-14(12)25-11-5-2/h6-7,9-10H,4-5,8,11H2,1-3H3,(H2,19,23)(H,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYHROMDBMGIQCJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN(C(=C1NC(=O)C2=CC=CC=C2OCCC)C(=O)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90464576 |
Source
|
Record name | 4-[2-propoxy benzamido]-1-methyl-3-propyl-5-carbamoyl pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90464576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
139756-04-0 |
Source
|
Record name | 4-[2-propoxy benzamido]-1-methyl-3-propyl-5-carbamoyl pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90464576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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